Cas no 7462-44-4 ( )

• Product Name: &nbsp
• CAS No: 7462-44-4
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 979518
• PubChem ID: 344934
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-bis[(benzylamino)methyl]benzene-1,4-diol
• 7462-44-4
• NSC-402107
• DTXSID80322818
• NSC402107
•  

• Inchi： 1S/C22H24N2O2/c25-21-11-12-22(26)20(16-24-14-18-9-5-2-6-10-18)19(21)15-23-13-17-7-3-1-4-8-17/h1-12,23-26H,13-16H2
• InChI Key： JDHCCLMDMPNEET-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(CNCC2C=CC=CC=2)C=1CNCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 348.18392
• Monoisotopic Mass: 348.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 549.9°C at 760 mmHg
• Flash Point: 143.3°C
• Refractive Index: 1.643
• PSA: 64.52